Cas no 2550-28-9 (hex-5-yn-2-one)

• Product Name: hex-5-yn-2-one
• CAS No: 2550-28-9
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 94394
• PubChem ID: 137635
• Update Time: 2025-10-28

hex-5-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-2-one
• hex-5-yn-2-one
• 2550-28-9
• DTXSID50180189
• propargylacetone
• 1-HEXYN-5-ONE
• EN300-1229332
• AKOS009391544
• CS-0225157

• Inchi： 1S/C6H8O/c1-3-4-5-6(2)7/h1H,4-5H2,2H3
• InChI Key： MQVQPQJPNZJTAY-UHFFFAOYSA-N
• SMILES： O=C(C)CCC#C

Computed Properties

• Exact Mass: 96.05754
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.9065
• Boiling Point: 149°C (estimate)
• Refractive Index: 1.4366
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones